Cas no 1261762-32-6 (2-(Bromomethyl)-1-chloro-4-(trifluoromethoxy)benzene)

• Product Name: 2-(Bromomethyl)-1-chloro-4-(trifluoromethoxy)benzene
• CAS No: 1261762-32-6
• MF: C₈H₅BrClF₃O
• MW: 289.476911306381
• MDL: MFCD18393830
• CID: 4565793
• Update Time: 2025-06-13

2-(Bromomethyl)-1-chloro-4-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethyl)-1-chloro-4-(trifluoromethoxy)benzene
• 2-Chloro-5-(trifluoromethoxy)benzyl bromide
• 2-(Bromomethyl)-1-chloro-4-(trifluoromethoxy)benzene

• MDL： MFCD18393830
• Inchi： 1S/C8H5BrClF3O/c9-4-5-3-6(1-2-7(5)10)14-8(11,12)13/h1-3H,4H2
• InChI Key： DHXYRXZGGCHUEH-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=C(C=1)OC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2

Additional information on 2-(Bromomethyl)-1-chloro-4-(trifluoromethoxy)benzene

Comprehensive Overview of 2-(Bromomethyl)-1-chloro-4-(trifluoromethoxy)benzene (CAS No. 1261762-32-6)

2-(Bromomethyl)-1-chloro-4-(trifluoromethoxy)benzene (CAS No. 1261762-32-6) is a highly specialized aromatic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a bromomethyl group, a chloro substituent, and a trifluoromethoxy moiety, makes it a versatile building block for synthesizing complex molecules. Researchers and industry professionals frequently search for "2-(Bromomethyl)-1-chloro-4-(trifluoromethoxy)benzene applications" or "CAS 1261762-32-6 synthesis methods," reflecting its growing relevance in modern chemistry.

The compound's trifluoromethoxy group is particularly noteworthy, as it enhances metabolic stability and lipophilicity—properties critical in drug design. This aligns with the trending focus on "fluorinated compounds in medicinal chemistry" and "improving drug bioavailability." Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, addressing global challenges like antibiotic resistance. Its bromomethyl functionality also enables efficient cross-coupling reactions, a topic often queried as "palladium-catalyzed reactions with bromoarenes."

From an industrial perspective, 2-(Bromomethyl)-1-chloro-4-(trifluoromethoxy)benzene is pivotal in optimizing crop protection chemicals. With rising searches for "sustainable agrochemicals" and "halogenated benzene derivatives," this compound offers solutions for selective herbicide formulations. Its stability under rigorous conditions—often explored under "thermal stability of trifluoromethoxy compounds"—makes it ideal for high-temperature processes.

Environmental and safety considerations are equally paramount. Analytical techniques like GC-MS and HPLC, frequently searched alongside "CAS 1261762-32-6 characterization," ensure precise quality control. The compound's low volatility aligns with green chemistry principles, reducing workplace exposure risks—a hotspot in queries such as "handling halogenated aromatics safely."

Innovations in catalytic systems have further expanded its utility. For instance, nickel-catalyzed arylations using this substrate respond to the demand for "cost-effective coupling reactions." Patent analyses reveal its use in OLED materials, tapping into the "organic electronics" trend. Such multidisciplinary applications underscore why "1261762-32-6 suppliers" and "custom synthesis services" rank high in search engines.

In summary, 2-(Bromomethyl)-1-chloro-4-(trifluoromethoxy)benzene bridges gaps between academic research and industrial innovation. Its adaptability to diverse synthetic pathways—whether in pharmaceuticals, agriculture, or materials science—positions it as a compound of enduring significance. As queries like "novel benzene derivatives 2024" surge, this molecule continues to inspire cutting-edge advancements.